Cas no 88542-76-1 (Decanoic acid, 2-hexyl-, ethenyl ester)

• Product Name: Decanoic acid, 2-hexyl-, ethenyl ester
• CAS No: 88542-76-1
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 629236
• PubChem ID: 71318613
• Update Time: 2025-04-19

Decanoic acid, 2-hexyl-, ethenyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-hexyl-, ethenyl ester
• ethenyl 2-hexyldecanoate
• 88542-76-1
• DTXSID30748706

• Inchi： 1S/C18H34O2/c1-4-7-9-11-12-14-16-17(18(19)20-6-3)15-13-10-8-5-2/h6,17H,3-5,7-16H2,1-2H3
• InChI Key： LOLSOVQUJHGTQK-UHFFFAOYSA-N
• SMILES： O(C=C)C(C(CCCCCC)CCCCCCCC)=O

Computed Properties

• Exact Mass: 282.255880323g/mol
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 26.3Ų